6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile

• IUPAC Name: 6-[(E)-3-phenylprop-2-enoxy]pyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2O/c16-11-14-8-9-15(17-12-14)18-10-4-7-13-5-2-1-3-6-13/h1-9,12H,10H2/b7-4+
• InChI Key: OFXRUXUYCIUOAG-QPJJXVBHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=NC=C(C=C2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC2=NC=C(C=C2)C#N
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• CAS No.: 1158124-18-5

Description

6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry

A review by Boča et al. (2011) discusses the chemistry and properties of related compounds, focusing on the preparation, properties, and complex compounds of ligands with similar structures. This work emphasizes the potential for investigating analogues of "6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile" in coordination chemistry, highlighting the significance of such compounds in the development of new materials with specific magnetic, structural, or biological properties (Boča, Jameson, & Linert, 2011).

Food Chemistry

In food chemistry, Zamora and Hidalgo (2015) reviewed the formation and fate of PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine), a compound structurally related to "this compound". The study discusses the role of lipid oxidation and the Maillard reaction in producing and eliminating processing-related food toxicants, providing insights into the complex interactions that can occur with pyridine derivatives in food systems (Zamora & Hidalgo, 2015).

Drug Discovery

Li Petri et al. (2021) explore the versatility of the pyrrolidine ring, a core component in many biologically active compounds. While not directly related to "this compound", this review underscores the importance of heterocyclic structures in medicinal chemistry, suggesting potential areas for the development of new therapeutics using similar frameworks (Li Petri et al., 2021).

Material Science

In material science, Sevrain et al. (2017) discuss the applications of phosphonic acids, highlighting their use in bioactive properties, bone targeting, and as phosphoantigens. This review, although not directly related to "this compound", illustrates the diverse applications of functional groups that could be applied to the synthesis and application of pyridine derivatives in material science and biotechnology (Sevrain, Berchel, Couthon, & Jaffrès, 2017).